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Compound of Interest

Compound Name: INF4E

Cat. No.: B1679027 Get Quote

This guide provides a comprehensive overview of the chemical structure, properties, and

biological activities of INF4E, a potent inhibitor of the NLRP3 inflammasome. The information is

intended for researchers, scientists, and professionals involved in drug development and

immunology.

Chemical Structure and Properties of INF4E
INF4E is a small molecule inhibitor of the NLRP3 (NACHT, LRR, and PYD domains-containing

protein 3) inflammasome.[1][2] The NLRP3 inflammasome is a key component of the innate

immune system, and its dysregulation is implicated in a variety of inflammatory diseases.[3][4]

Below is a summary of the key chemical properties of INF4E:

Property Value Source

Molecular Formula C₁₂H₁₃ClO₃ [2]

Molecular Weight 240.68 g/mol [2]

CAS Number 88039-46-7 [2]

Appearance Colorless to light yellow liquid [2]

SMILES
CCOC(C(C(O)C1=C(Cl)C=CC

=C1)=C)=O
[2]
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Biological Activity and Mechanism of Action
INF4E functions as a potent inhibitor of the NLRP3 inflammasome.[2] Its mechanism of action

involves the inhibition of caspase-1 and NLRP3 ATPase activities.[2] By targeting these key

components, INF4E can prevent the maturation and release of pro-inflammatory cytokines IL-

1β and IL-18, as well as inhibit pyroptosis, a form of inflammatory cell death.[3]

Studies have shown that INF4E can protect against myocardial ischemia-reperfusion injury by

attenuating the formation of the NLRP3 inflammasome complex.[2] It has also been

demonstrated to prevent ATP- and nigericin-induced pyroptosis in human THP-1 cells.[2]

NLRP3 Inflammasome Signaling Pathway and
Inhibition by INF4E
The activation of the NLRP3 inflammasome is a two-step process. The priming step (Signal 1)

involves the upregulation of NLRP3 and pro-IL-1β expression, typically through the activation of

transcription factors like NF-κB. The activation step (Signal 2) is triggered by a variety of

stimuli, leading to the assembly of the inflammasome complex, caspase-1 activation, and

subsequent inflammatory responses.[5]

The following diagram illustrates the canonical NLRP3 inflammasome signaling pathway and

highlights the inhibitory action of INF4E.
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NLRP3 inflammasome pathway and INF4E inhibition.
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Experimental Protocols for Assessing INF4E Activity
The following outlines a general experimental workflow for evaluating the inhibitory effects of

INF4E on NLRP3 inflammasome activation in vitro, based on common methodologies for

studying inflammasome activation.[6][7][8]

1. Cell Culture and Priming:

Human monocytic THP-1 cells or bone marrow-derived macrophages (BMDMs) are

commonly used.[7]

Cells are primed with lipopolysaccharide (LPS) to induce the expression of NLRP3 and pro-

IL-1β.[9][10]

2. Treatment with INF4E:

Following priming, cells are pre-treated with varying concentrations of INF4E for a specified

duration.

3. NLRP3 Inflammasome Activation:

The inflammasome is then activated using a secondary stimulus such as ATP or nigericin.[9]

[10]

4. Measurement of Inflammasome Activation Markers:

Cytokine Release: The concentration of IL-1β in the cell culture supernatant is measured by

ELISA.[8]

Caspase-1 Activity: Caspase-1 activity can be assessed using a fluorometric assay or by

detecting cleaved caspase-1 via Western blot.[8]

Pyroptosis: Cell death can be quantified by measuring the release of lactate dehydrogenase

(LDH) into the supernatant.[6][8]

ASC Speck Formation: The formation of ASC specks, a hallmark of inflammasome

activation, can be visualized by immunofluorescence microscopy.[8]
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The following diagram illustrates a typical experimental workflow for assessing the efficacy of

INF4E.
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Experimental workflow for INF4E evaluation.

Conclusion
INF4E is a valuable research tool for studying the NLRP3 inflammasome and holds potential as

a therapeutic agent for NLRP3-driven inflammatory diseases. Its ability to inhibit key

components of the inflammasome pathway makes it a subject of interest for further

investigation and drug development efforts. The experimental protocols and pathway

information provided in this guide offer a foundation for researchers to explore the biological

effects of INF4E and similar compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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